Cas no 13780-48-8 (EUROPIUM (II) BROMIDE)

• Product Name: EUROPIUM (II) BROMIDE
• CAS No: 13780-48-8
• MF: Br₂Eu
• MW: 311.772003173828
• MDL: MFCD01076548
• CID: 87156
• PubChem ID: 329766250
• Update Time: 2025-11-02

EUROPIUM (II) BROMIDE Chemical and Physical Properties

Names and Identifiers

• Europium bromide (EuBr2) (7CI,8CI,9CI)
• 13780-48-8
• Europium bromide (EuBr2)
• MFCD01076548
• Q15628205
• dibromoeuropium
• Europium(II) bromide
• EUROPIUM (II) BROMIDE
• DTXSID00160315
• Europium(II) bromide, 99.99% trace metals basis
• Europium dibromide
• Europium(II) dibromide
• EUROPIUM(II)BROMIDE, 99.99%
• EUROPIUM(II) BROMIDE, 99.99% (METALS BASIS)
• Europium(II) bromide 99.99% trace metals basis
• Europium(ii)bromide

• MDL： MFCD01076548
• Inchi： 1S/2BrH.Eu/h2*1H;/q;;+2/p-2
• InChI Key： PJVPGMOCWCUQHP-UHFFFAOYSA-L
• SMILES： [Eu](Br)Br

Computed Properties

• Exact Mass: 310.75800
• Monoisotopic Mass: 310.758
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White odorless crystals
• Melting Point: 683°C
• Boiling Point: 1880ºC
• Flash Point: °C
• Water Partition Coefficient: Soluble in water.
• PSA: 0.00000
• LogP: 1.69120
• Solubility: Soluble
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

EUROPIUM (II) BROMIDE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S22
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S22-24/25
• Storage Condition：Hygroscopic. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide bromides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on EUROPIUM (II) BROMIDE

Comprehensive Overview of EUROPIUM (II) BROMIDE (CAS No. 13780-48-8): Properties, Applications, and Innovations

Europium (II) bromide (CAS No. 13780-48-8) is a rare-earth halide compound with significant scientific and industrial relevance. As a divalent europium salt, it exhibits unique photoluminescent and magnetic properties, making it a subject of intense research in materials science. This article delves into its molecular structure, synthesis methods, and cutting-edge applications, while addressing trending topics like sustainable rare-earth extraction and quantum material development.

The crystalline structure of EuBr₂ features a cubic lattice arrangement, with europium ions in a +2 oxidation state. This electronic configuration contributes to its exceptional blue-light emission characteristics under UV excitation, a property leveraged in advanced phosphor materials. Recent studies highlight its potential in next-generation LEDs, where researchers are optimizing its quantum efficiency to surpass 90% - a hot topic in energy-efficient lighting forums.

In nanotechnology applications, europium bromide nanoparticles demonstrate remarkable size-dependent optical properties. When synthesized via solvothermal methods, particles below 20nm exhibit enhanced emission intensity compared to bulk materials. This aligns with current searches for "nanoscale rare-earth materials" and "tunable luminescent probes" in biomedical imaging. The compound's moisture sensitivity necessitates argon glovebox handling techniques - a frequently searched term among materials chemists.

The compound's magnetic anisotropy has sparked interest in spintronics research, particularly for data storage devices. Europium (II)'s 4f⁷ electron configuration creates strong spin-orbit coupling, with recent papers reporting uniaxial magnetic behavior at cryogenic temperatures. These findings address popular queries about "room-temperature magnetic semiconductors" in academic search engines.

From an industrial perspective, 13780-48-8 serves as a precursor for thin-film deposition using chemical vapor transport methods. Manufacturers are investigating its use in optoelectronic coatings with tailored bandgap properties, responding to market demands for flexible display technologies. The compound's purity requirements (>99.99%) for such applications have driven innovations in zone refining purification techniques.

Environmental considerations surrounding rare-earth processing have led to development of closed-loop recycling systems for europium compounds. Lifecycle analyses show that bromide-based precursors enable higher recovery rates compared to chloride analogs - a key point in sustainability-focused research. This addresses growing searches for "green chemistry rare earths" and "circular economy materials."

In spectroscopic applications, EuBr₂'s sharp emission lines at 413nm and 443nm make it invaluable for wavelength calibration standards. The compound's Stokes shift characteristics are frequently discussed in spectroscopy forums, particularly regarding high-resolution sensors for environmental monitoring. Recent patents describe its incorporation into anti-counterfeiting inks - an application gaining traction in luxury goods authentication.

The thermal decomposition pathway of europium (II) bromide reveals interesting phase transitions between 300-500°C, with in-situ XRD studies showing temporary formation of Eu₃Br₅ intermediates. These findings contribute to ongoing discussions about thermal stability of rare-earth halides in high-temperature applications like thermal barrier coatings.

Safety protocols for handling 13780-48-8 emphasize moisture-free environments and oxygen exclusion, with recommended storage in vacuum-sealed ampoules. These precautions address common laboratory queries about "air-sensitive material storage" while ensuring compound integrity for sensitive experiments.

Future research directions focus on doped europium bromide systems, where controlled introduction of alkaline earth cations modifies both luminescent and conductive properties. Such studies respond to industry needs for tailored functional materials in photonics and quantum computing applications, making EUROPIUM (II) BROMIDE a compound of enduring scientific importance.